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Compound of Interest

6-Hydroxy-2-naphthaleneacetic
Compound Name: o
aci

Cat. No.: B029757

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection. This
guide provides essential, step-by-step procedures for the safe disposal of 6-Hydroxy-2-
naphthaleneacetic acid, a compound requiring careful handling due to its potential hazards.

Immediate Safety and Hazard Information

6-Hydroxy-2-naphthaleneacetic acid is classified with several hazards that necessitate
cautious handling and disposal. While a specific Safety Data Sheet (SDS) is not readily
available, GHS classifications for the compound indicate potential health risks.[1] The primary
hazards associated with this chemical and its close analogs are summarized below.
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Hazard Classification Description Precautionary Measures

Do not eat, drink, or smoke

Acute Toxicity, Oral (Category ) when using this product. If
Harmful if swallowed.[1] _
4) swallowed, seek medical
attention.

Wear protective gloves and

clothing. In case of skin

Skin Irritation (Category 2) Causes skin irritation.[1] )
contact, wash with plenty of
water.
) o ) o Wear eye protection. If in eyes,
Serious Eye Irritation Causes serious eye irritation. ] ] ]
rinse cautiously with water for
(Category 2A) [1] )
several minutes.
Specific Target Organ Toxicity May cause respiratory Avoid breathing dust. Use only
(Single Exposure, Category 3) irritation.[1] in a well-ventilated area.

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 6-Hydroxy-2-naphthaleneacetic acid is to
treat it as hazardous chemical waste. Do not dispose of this chemical down the drain or in
regular solid waste.

1. Personal Protective Equipment (PPE):

» Before handling the chemical for disposal, ensure you are wearing appropriate PPE:
o Nitrile gloves
o Safety goggles or face shield
o Laboratory coat

2. Waste Collection:

e Solid Waste:
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o Collect solid 6-Hydroxy-2-naphthaleneacetic acid waste, including contaminated items
like weigh boats, pipette tips, and gloves, in a designated hazardous waste container.[2]

o The container must be made of a compatible material (e.g., a high-density polyethylene
pail) and have a secure, tight-fitting lid.[3][4]

e Liquid Waste:

o If the compound is in a solution, collect it in a designated, leak-proof hazardous waste
container for liquids.

o Do not mix this waste with other waste streams unless specifically instructed to do so by
your institution's environmental health and safety (EHS) office.

3. Labeling:

o Clearly label the hazardous waste container with the following information:[3][4]

o

The words "HAZARDOUS WASTE"

[¢]

The full chemical name: "6-Hydroxy-2-naphthaleneacetic acid"

[¢]

The concentration and composition of the waste

The date accumulation started

[e]

o

The associated hazards (e.g., "Irritant,” "Harmful if Swallowed")
4., Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.[4]

e Ensure the storage area is away from drains and incompatible materials.
5. Disposal Request:

e Once the container is full or ready for disposal, contact your institution's EHS or hazardous
waste management office to arrange for pickup.
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» Follow their specific procedures for waste manifest and collection.
6. Spill Cleanup:
 In the event of a small spill:

o Wearing appropriate PPE, absorb the spill with an inert material such as sand or
vermiculite.

o Sweep up the absorbed material and place it in the designated hazardous waste
container.

o Clean the spill area with soap and water.
o For larger spills, evacuate the area and contact your EHS office immediately.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6-
Hydroxy-2-naphthaleneacetic acid and associated waste.
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Start: Generation of
6-Hydroxy-2-naphthaleneacetic acid waste

'

Identify Waste Type

Solid Waste Liquid Waste
(e.g., powder, contaminated consumables) (e.g., solutions)

Collect in a labeled, sealed Collect in a labeled, sealed
solid hazardous waste container liquid hazardous waste container

Store in designated Satellite
Accumulation Area

Arrange for pickup by
EHS/Hazardous Waste Disposal Service

[ End: Proper Disposal j

Click to download full resolution via product page

Caption: Disposal workflow for 6-Hydroxy-2-naphthaleneacetic acid.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the most current Safety Data Sheet for the chemicals
you are working with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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